Cas no 116796-03-3 (Benzenemethanol,2-hydroxy-5-(1H-imidazol-5-ylmethyl)-)
116796-03-3 structure
Product Name:Benzenemethanol,2-hydroxy-5-(1H-imidazol-5-ylmethyl)-
CAS No:116796-03-3
MF:C11H12N2O2
MW:204.225182533264
CID:148260
PubChem ID:3087980
Update Time:2025-04-19
Benzenemethanol,2-hydroxy-5-(1H-imidazol-5-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol,2-hydroxy-5-(1H-imidazol-5-ylmethyl)-
- 2-(hydroxymethyl)-4-(1H-imidazol-5-ylmethyl)phenol
- Benzenemethanol, 2-hydroxy-5-(1H-imidazol-4-ylmethyl)-
- SCHEMBL9518454
- DTXSID70151518
- 3-((1H-Imidazol-4-yl)methyl)-6-hydroxybenzenemethanol
- 116796-03-3
- 2-Hydroxy-5-(1H-imidazol-4-ylmethyl)benzenemethanol
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- Inchi: 1S/C11H12N2O2/c14-6-9-3-8(1-2-11(9)15)4-10-5-12-7-13-10/h1-3,5,7,14-15H,4,6H2,(H,12,13)
- InChI Key: KTSRARHGUNNUMM-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1CO)CC1=CN=CN1
Computed Properties
- Exact Mass: 203.08213
- Monoisotopic Mass: 204.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 69.1Ų
Experimental Properties
- Density: 1.338
- Boiling Point: 464.8°C at 760 mmHg
- Flash Point: 234.9°C
- Refractive Index: 1.661
- PSA: 66.24
Benzenemethanol,2-hydroxy-5-(1H-imidazol-5-ylmethyl)- Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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